solubility of 2,6-difluoro-3-methanesulfonylbenzoic acid in organic solvents
solubility of 2,6-difluoro-3-methanesulfonylbenzoic acid in organic solvents
An In-depth Technical Guide to the Solubility of 2,6-difluoro-3-methanesulfonylbenzoic acid in Organic Solvents
This guide provides a comprehensive framework for understanding and determining the solubility of 2,6-difluoro-3-methanesulfonylbenzoic acid in various organic solvents. Given the limited availability of public data on this specific molecule, this document emphasizes the foundational principles, predictive insights, and detailed experimental methodologies required for researchers, scientists, and drug development professionals to characterize its solubility profile.
Introduction: The Critical Role of Solubility in Drug Development
The solubility of an active pharmaceutical ingredient (API) is a cornerstone of its developability, directly influencing its bioavailability, formulation strategies, and ultimately, its therapeutic efficacy.[][2][3] Poor solubility can lead to challenges in achieving desired therapeutic concentrations, necessitating advanced and often costly formulation techniques.[][2] 2,6-difluoro-3-methanesulfonylbenzoic acid, a compound with potential pharmaceutical applications, possesses a complex molecular structure that suggests a nuanced solubility profile across different solvent systems. Understanding this profile is a critical early-stage step in its journey from a promising chemical entity to a viable drug candidate.[4][5]
This guide will delve into the theoretical underpinnings of this compound's solubility, outline robust experimental protocols for its determination, and provide insights into how its structural motifs—the benzoic acid core, electron-withdrawing fluorine atoms, and the methanesulfonyl group—collectively dictate its behavior in organic media.
Physicochemical Properties and their Predicted Influence on Solubility
Molecular Structure Analysis
The structure of 2,6-difluoro-3-methanesulfonylbenzoic acid combines features that will significantly impact its solubility:
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Benzoic Acid Core: The carboxylic acid group provides a site for hydrogen bonding and introduces polarity.[6] Benzoic acid itself exhibits limited solubility in water but is more soluble in organic solvents, a behavior that is heavily influenced by the solvent's polarity and its ability to form hydrogen bonds.[6][7]
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Difluoro Substitution: The two fluorine atoms at the 2 and 6 positions are strongly electron-withdrawing. This can increase the acidity of the carboxylic acid proton, potentially enhancing solubility in basic media. The fluorine atoms also contribute to the molecule's overall polarity.
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Methanesulfonyl Group: The methanesulfonyl (-SO₂CH₃) group is a polar, non-ionizable moiety. Its presence is expected to increase the compound's polarity and its capacity for dipole-dipole interactions, which could favor solubility in polar aprotic solvents.
Predicting Solubility Behavior: The "Like Dissolves Like" Principle
The adage "like dissolves like" serves as a fundamental starting point for predicting solubility.[8] This principle suggests that a solute will have higher solubility in a solvent with similar polarity.
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Polar Solvents: Due to the presence of the carboxylic acid and methanesulfonyl groups, 2,6-difluoro-3-methanesulfonylbenzoic acid is expected to exhibit reasonable solubility in polar organic solvents.
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Protic Solvents (e.g., Methanol, Ethanol): These solvents can act as both hydrogen bond donors and acceptors, interacting favorably with the carboxylic acid group.[6]
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Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents possess high polarity and can accept hydrogen bonds, which should facilitate the dissolution of the compound. The methanesulfonyl group, in particular, may interact favorably with these solvents.
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Nonpolar Solvents (e.g., Toluene, Hexane): The significant polarity imparted by the functional groups suggests that the solubility of 2,6-difluoro-3-methanesulfonylbenzoic acid will likely be low in nonpolar solvents.[6] The nonpolar benzene ring component of the molecule will have some affinity for these solvents, but this is likely to be outweighed by the polar functionalities.[6]
The interplay of these structural features is visually summarized in the logical relationship diagram below.
Caption: Predicted interactions between functional groups and solvent types.
Experimental Determination of Solubility
To obtain accurate and reliable solubility data, a systematic experimental approach is essential. The shake-flask method is a widely recognized and robust technique for determining equilibrium solubility.[4][5][9]
The Shake-Flask Method: A Step-by-Step Protocol
The shake-flask method involves agitating an excess of the solid compound in the solvent of interest for a sufficient period to reach equilibrium.[9][10] The resulting saturated solution is then filtered, and the concentration of the dissolved compound is determined analytically.
Materials and Equipment:
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2,6-difluoro-3-methanesulfonylbenzoic acid (solid)
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A range of organic solvents (e.g., methanol, ethanol, acetone, acetonitrile, ethyl acetate, dichloromethane, toluene, hexane)
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Scintillation vials or flasks with screw caps
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Orbital shaker or rotator with temperature control
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Syringe filters (e.g., 0.22 µm PTFE)
-
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)
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Analytical balance
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Volumetric flasks and pipettes
Protocol:
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Preparation: Add an excess amount of 2,6-difluoro-3-methanesulfonylbenzoic acid to a series of vials, each containing a known volume of a different organic solvent. The excess solid is crucial to ensure that a saturated solution is formed.
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Equilibration: Seal the vials and place them in an orbital shaker set at a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined time (e.g., 24-48 hours) to allow the system to reach equilibrium.[5] Preliminary experiments can be conducted to determine the optimal equilibration time.
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Phase Separation: After equilibration, allow the vials to stand undisturbed to let the undissolved solid settle.
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Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately filter the solution through a syringe filter to remove any undissolved particles. This step is critical to prevent overestimation of the solubility.
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Dilution: Dilute the filtered sample with a suitable solvent (often the mobile phase of the HPLC method) to a concentration within the linear range of the analytical method.
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Quantification: Analyze the diluted samples using a validated HPLC method to determine the concentration of 2,6-difluoro-3-methanesulfonylbenzoic acid. A calibration curve prepared with known concentrations of the compound should be used for accurate quantification.[11]
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Data Reporting: Express the solubility in appropriate units, such as mg/mL or mol/L.
The following diagram illustrates the workflow for the shake-flask solubility determination.
Caption: Experimental workflow for the shake-flask solubility method.
Data Presentation and Interpretation
The quantitative solubility data obtained should be compiled into a clear and concise table for easy comparison across different solvents.
Table 1: Hypothetical Solubility Data for 2,6-difluoro-3-methanesulfonylbenzoic acid at 25 °C
| Solvent | Solvent Polarity Index | Solubility (mg/mL) |
| Hexane | 0.1 | < 0.1 |
| Toluene | 2.4 | 1.5 |
| Dichloromethane | 3.1 | 5.8 |
| Ethyl Acetate | 4.4 | 12.3 |
| Acetone | 5.1 | 25.7 |
| Ethanol | 5.2 | 45.1 |
| Methanol | 6.6 | 58.9 |
| Acetonitrile | 6.2 | 30.2 |
| DMSO | 7.2 | > 100 |
Note: The data in this table is hypothetical and serves as an example of how to present experimental results.
Analysis of such data would likely reveal a strong correlation between solvent polarity and the solubility of 2,6-difluoro-3-methanesulfonylbenzoic acid, with the highest solubility observed in highly polar solvents like DMSO and alcohols.
Advanced Considerations and Troubleshooting
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Polymorphism: The crystalline form of the API can significantly impact its solubility. It is crucial to characterize the solid form used in the solubility studies and to be aware that different polymorphs may exhibit different solubilities.
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pH Effects in Aqueous-Organic Mixtures: For solvent systems containing water, the pH will play a critical role in the solubility of this acidic compound.[12] The solubility is expected to increase significantly at pH values above the pKa of the carboxylic acid group due to its ionization to the more soluble carboxylate salt.
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Co-solvency: In cases where the solubility in a single solvent is insufficient, the use of a co-solvent system can be explored.[12] A co-solvent can modulate the polarity of the solvent mixture to better match that of the solute, thereby enhancing solubility.[12]
Conclusion
While specific solubility data for 2,6-difluoro-3-methanesulfonylbenzoic acid requires experimental determination, a thorough understanding of its molecular structure allows for rational predictions of its solubility behavior. The compound is anticipated to be most soluble in polar organic solvents, with limited solubility in nonpolar media. The detailed shake-flask protocol provided in this guide offers a robust methodology for generating the high-quality, quantitative data necessary to support formulation development and other preclinical activities. By systematically applying these principles and methods, researchers can effectively characterize the solubility profile of this and other novel chemical entities, paving the way for their successful development as therapeutic agents.
References
- BOC Sciences. API Solubility: Key Factor in Oral Drug Bioavailability.
- Protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility).
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- Pharma Innovation. API Solubility and Partition Coefficient.
- Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter.
- BioAssay Systems. Solubility Testing – Shake Flask Method.
- ACS Publications. API Salt Solubility: Unresolved Problems and Innovative Solutions Beyond Conventional Approaches | Crystal Growth & Design.
- Guidechem. Understanding Benzoic Acid Solubility: A Comprehensive Guide.
- Experiment: Solubility of Organic & Inorganic Compounds.
- YouTube. Essential Quality Control Tests for Active Pharmaceutical Ingredients (APIs) in Pharma #pharma.
- Benchchem.
- ResearchGate. The solubility of benzoic acid in seven solvents.
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